Cas no 2877722-26-2 (2-(4-{6-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol)

• Product Name: 2-(4-{6-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol
• CAS No: 2877722-26-2
• MF: C₂₁H₂₇N₇OS
• MW: 425.55038189888
• CID: 5330105
• PubChem ID: 165434349
• Update Time: 2025-06-10

2-(4-{6-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2877722-26-2
• 2-(4-{6-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol
• AKOS040873381
• F6790-1111
• 4-[6-[4-(2-Benzothiazolyl)-1-piperazinyl]-3-pyridazinyl]-1-piperazineethanol

• Inchi： 1S/C21H27N7OS/c29-16-15-25-7-9-26(10-8-25)19-5-6-20(24-23-19)27-11-13-28(14-12-27)21-22-17-3-1-2-4-18(17)30-21/h1-6,29H,7-16H2
• InChI Key： RQQBWNKFMWJBJT-UHFFFAOYSA-N
• SMILES： N1(CCO)CCN(C2=NN=C(N3CCN(C4=NC5=CC=CC=C5S4)CC3)C=C2)CC1

Computed Properties

• Exact Mass: 425.19977968g/mol
• Monoisotopic Mass: 425.19977968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.335±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 709.0±70.0 °C(Predicted)
• pka: 14.96±0.10(Predicted)

Additional information on 2-(4-{6-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol

Comprehensive Overview of 2-(4-{6-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol (CAS No. 2877722-26-2)

The compound 2-(4-{6-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol, identified by its CAS number 2877722-26-2, represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of piperazine, pyridazine, and benzothiazole moieties, which are frequently explored in drug discovery due to their versatile pharmacological properties. Researchers are increasingly interested in this compound for its potential applications in targeting neurological disorders, cancer therapeutics, and enzyme modulation.

In recent years, the scientific community has focused on the role of piperazine derivatives in central nervous system (CNS) drug development. The presence of dual piperazine rings in 2-(4-{6-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol suggests its potential as a multi-target ligand, capable of interacting with various receptors such as dopamine, serotonin, and histamine systems. This aligns with current trends in precision medicine, where compounds with polypharmacological profiles are highly sought after.

The benzothiazole component of this molecule is particularly noteworthy, as this scaffold is prevalent in FDA-approved drugs for conditions like Alzheimer's disease and Parkinson's disease. Computational studies suggest that the 2-(4-{6-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol structure may exhibit favorable blood-brain barrier permeability, making it a candidate for neuroprotective agents. These properties have sparked discussions in AI-driven drug discovery platforms, where researchers frequently search for "novel benzothiazole derivatives" and "piperazine-based CNS drugs".

From a synthetic chemistry perspective, the pyridazine linker in this compound offers unique hydrogen bonding capabilities and planar geometry, which can enhance protein-ligand interactions. This characteristic is particularly relevant in the context of kinase inhibition, a hot topic in oncology research. The hydroxyl-terminated side chain (ethan-1-ol) further improves the molecule's water solubility and potential for prodrug development, addressing common challenges in drug formulation.

Recent patent analyses reveal growing commercial interest in 2877722-26-2 and related structures, particularly for applications in neurodegenerative disease treatment and cognitive enhancement. The compound's structural features align with emerging trends in fragment-based drug design, where researchers combine privileged fragments like benzothiazole and piperazine to create novel bioactive molecules. This approach has gained traction in virtual screening workflows and high-throughput screening campaigns.

In the context of medicinal chemistry optimization, the 2-(4-{6-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol scaffold presents multiple sites for structure-activity relationship (SAR) studies. Researchers can modify the piperazine substituents, pyridazine position, or benzothiazole moiety to fine-tune pharmacological properties. Such modifications are frequently discussed in forums focusing on hit-to-lead optimization and ADMET prediction.

The compound's potential extends beyond therapeutic applications. Its unique photophysical properties, derived from the benzothiazole-pyridazine conjugation, make it interesting for fluorescence-based probes in biological imaging. This dual functionality as both a therapeutic agent and diagnostic tool positions it well for the growing field of theranostics, a frequently searched term in biomedical research databases.

As research into 2877722-26-2 progresses, key questions being explored include its metabolic stability, target selectivity, and potential for drug-drug interactions. These aspects are crucial for advancing the compound through preclinical development stages. The scientific community continues to investigate whether this molecule's multi-receptor engagement profile offers advantages in treating complex diseases like depression or schizophrenia, where single-target approaches often show limited efficacy.

In conclusion, 2-(4-{6-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]pyridazin-3-yl}piperazin-1-yl)ethan-1-ol (CAS 2877722-26-2) represents a promising scaffold at the intersection of neuroscience, oncology, and diagnostic imaging. Its complex architecture embodies contemporary strategies in rational drug design, while its versatile functionality addresses multiple challenges in modern pharmaceutical development. As research continues, this compound may yield valuable insights into polypharmacology approaches and multi-functional drug development.